Cas no 141931-19-3 (Phosphinic acid,(methylsulfonyl)-1-pyrrolidinyl-, 1-methylethyl ester (9CI))

• Product Name: Phosphinic acid,(methylsulfonyl)-1-pyrrolidinyl-, 1-methylethyl ester (9CI)
• CAS No: 141931-19-3
• MF: C₈H₁₈NO₄PS
• MW: 255.271582126617
• CID: 221800
• PubChem ID: 178624
• Update Time: 2025-04-19

Phosphinic acid,(methylsulfonyl)-1-pyrrolidinyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,(methylsulfonyl)-1-pyrrolidinyl-, 1-methylethyl ester (9CI)
• 1-[methylsulfonyl(propan-2-yloxy)phosphoryl]pyrrolidine
• 141931-19-3
• Phosphinic acid, (methylsulfonyl)-1-pyrrolidinyl-, 1-methylethyl ester

• Inchi： 1S/C8H18NO4PS/c1-8(2)13-14(10,15(3,11)12)9-6-4-5-7-9/h8H,4-7H2,1-3H3
• InChI Key： SYTASXNZGZRLMG-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)P(N1CCCC1)(=O)OC(C)C

Computed Properties

• Exact Mass: 255.06954
• Monoisotopic Mass: 255.06941623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 63.68